Cas no 87206-33-5 ((3R)-dihydroarteannuin B)

(3R)-dihydroarteannuin B structure
(3R)-dihydroarteannuin B structure
Product Name:(3R)-dihydroarteannuin B
CAS No:87206-33-5
MF:C15H22O3
MW:250.333384990692
CID:732022
PubChem ID:14018832
Update Time:2025-04-19

(3R)-dihydroarteannuin B Chemical and Physical Properties

Names and Identifiers

    • 3H-Oxireno[7,8]naphtho[8a,1-b]furan-3-one,decahydro-4,7,9a-trimethyl-, (1aR,1bR,4R,4aS,7R,7aS,9aR)- (9CI)
    • 11-R-dihydroarteannuin B
    • dihydroarteanniun B
    • Dihydroarteannuin B
    • 3H-Oxireno(7,8)naphtho(8a,1-b)furan-3-one, decahydro-4,7,9a-trimethyl-, (1aR,1bR,4R,4aS,7R,7aS,9aR)-
    • 4,7,9a-Trimethyldecahydro-3H-oxireno[7,8]naphtho[8a,1-b]furan-3-one
    • AKOS040763679
    • CS-0159679
    • AC-34204
    • 87206-33-5
    • HY-N9395
    • (4R,5S,8R,12R,14R)-4,8,12-trimethyl-2,13-dioxatetracyclo[7.5.0.01,5.012,14]tetradecan-3-one
    • (4R,5S,8R,9S,12R,14R)-4,8,12-trimethyl-2,13-dioxatetracyclo[7.5.0.01,5.012,14]tetradecan-3-one
    • (3R)-dihydroarteannuin B
    • Inchi: 1S/C15H22O3/c1-8-4-5-11-9(2)12(16)17-15(11)10(8)6-7-14(3)13(15)18-14/h8-11,13H,4-7H2,1-3H3
    • InChI Key: VWGPQZZLIAQJCE-UHFFFAOYSA-N
    • SMILES: O1C2(C)CCC3C(C)CCC4C(C)C(=O)OC34C12

Computed Properties

  • Exact Mass: 250.15700
  • Monoisotopic Mass: 250.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.8
  • Molecular Weight: 250.33

Experimental Properties

  • Density: 1.16
  • Boiling Point: 387.1°Cat760mmHg
  • Flash Point: 163°C
  • Refractive Index: 1.536
  • PSA: 38.83000
  • LogP: 2.53170

(3R)-dihydroarteannuin B Pricemore >>

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